N-(sec-butyl)-4-[(2-methyl-2-propenyl)oxy]benzamide

• Molecular Formula: C15H21NO2
• Molecular Weight: 247.33 g/mol
• IUPAC Name: N-butan-2-yl-4-(2-methylprop-2-enoxy)benzamide
• InChI: InChI=1S/C15H21NO2/c1-5-12(4)16-15(17)13-6-8-14(9-7-13)18-10-11(2)3/h6-9,12H,2,5,10H2,1,3-4H3,(H,16,17)
• InChI Key: MBYSHPFSQGTWEC-UHFFFAOYSA-N
• SMILES: CCC(C)NC(=O)C1=CC=C(C=C1)OCC(=C)C

Description

N-(sec-butyl)-4-[(2-methyl-2-propenyl)oxy]benzamide, also known as BML-210, is a compound that has been extensively studied for its potential therapeutic applications. It belongs to the class of compounds known as benzamides, which have been shown to have a wide range of biological activities.

Scientific Research Applications

N-(sec-butyl)-4-[(2-methyl-2-propenyl)oxy]benzamide has been shown to have a wide range of potential therapeutic applications. It has been studied for its anti-inflammatory, analgesic, and anti-tumor properties. It has also been shown to have potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

Mechanism of Action

The mechanism of action of N-(sec-butyl)-4-[(2-methyl-2-propenyl)oxy]benzamide is not fully understood. However, it has been shown to inhibit the activity of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of prostaglandins. Prostaglandins are molecules that play a role in inflammation and pain. By inhibiting the activity of COX-2, N-(sec-butyl)-4-[(2-methyl-2-propenyl)oxy]benzamide may reduce inflammation and pain.
Biochemical and Physiological Effects:
N-(sec-butyl)-4-[(2-methyl-2-propenyl)oxy]benzamide has been shown to have a number of biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of arthritis and other inflammatory conditions. It has also been shown to have anti-tumor properties, inhibiting the growth of cancer cells in vitro and in vivo.

Advantages and Limitations for Lab Experiments

One advantage of using N-(sec-butyl)-4-[(2-methyl-2-propenyl)oxy]benzamide in lab experiments is its potential therapeutic applications. It has been shown to have a wide range of biological activities, making it a promising candidate for further study. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to design experiments to study its effects.

Future Directions

There are a number of potential future directions for research on N-(sec-butyl)-4-[(2-methyl-2-propenyl)oxy]benzamide. One direction is to further study its anti-inflammatory and analgesic properties, particularly in animal models of arthritis and other inflammatory conditions. Another direction is to study its potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, further research could be done to better understand its mechanism of action and to identify potential drug targets.

Synthesis Methods

The synthesis of N-(sec-butyl)-4-[(2-methyl-2-propenyl)oxy]benzamide involves the reaction of 4-aminobenzamide with sec-butyl chloroformate and 2-methyl-2-propen-1-ol in the presence of a base. The resulting product is then purified through a series of chromatographic techniques to obtain the final compound.